3-(1-Ethoxyethoxy)-4-phenylazetidin-2-one

• IUPAC Name: 3-(1-ethoxyethoxy)-4-phenylazetidin-2-one
• InChI: InChI=1S/C13H17NO3/c1-3-16-9(2)17-12-11(14-13(12)15)10-7-5-4-6-8-10/h4-9,11-12H,3H2,1-2H3,(H,14,15)
• InChI Key: LUYQINUDJUXWNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OC1C(NC1=O)C2=CC=CC=C2
• Molecular Formula: C13H17NO3
• DSSTOX Substance ID: DTXSID40579765
• Molecular Weight: 235.28 g/mol
• CAS RN: 201856-48-6

Description

3-(1-Ethoxyethoxy)-4-phenylazetidin-2-one, also known as 3-EEO-4-PA, is a synthetic compound with a wide range of applications in scientific research. It is a cyclic amine that has been studied extensively due to its unique properties and potential for use in a variety of laboratory experiments.

Scientific Research Applications

Chemical Transformations and Synthesis

• Amide Bond Cleavage in β-Lactams : Research by Kano, Ebata, and Shibuya (1979) explored the treatment of various phenylazetidin-2-ones, including compounds similar to 3-(1-Ethoxyethoxy)-4-phenylazetidin-2-one, with methanesulfonic acid. This process yielded corresponding lactone and lactams, demonstrating the compound's role in the cleavage of the amide bond of β-lactams (S. Kano, T. Ebata, S. Shibuya, 1979).

• Synthesis of Antimicrobial Agents : Halve, Bhadauria, and Dubey (2007) synthesized derivatives of 3-chloro-1-phenylazetidin-2-ones, similar in structure to 3-(1-Ethoxyethoxy)-4-phenylazetidin-2-one. These compounds showed potent antimicrobial activity against various microbes, highlighting the compound's potential in creating new antimicrobial agents (A. Halve, Deepti Bhadauria, R. Dubey, 2007).

• Antitumor Applications : A study by Greene et al. (2016) investigated 3-phenoxy-1,4-diarylazetidin-2-ones, closely related to the compound , for their antiproliferative properties. They discovered compounds with potent antitumor activity, indicating potential applications in cancer therapy (Thomas F. Greene et al., 2016).

• Synthesis of β-Lactam Derivatives for Biological Activities : The synthesis of various β-lactam derivatives, including structures similar to 3-(1-Ethoxyethoxy)-4-phenylazetidin-2-one, has been explored by Al-Ebaisat (2015). These compounds were screened for antimicrobial activities, demonstrating the utility of such compounds in developing new antibacterial and antifungal agents (H. Al-Ebaisat, 2015).

• Formation of Quinolones and Related Compounds : Kano, Ebata, and Shibuya (1980) conducted another study where various 1-arylazetidin-2-ones were treated with acids, leading to the formation of dihydro-quinolones. This research illustrates the role of compounds like 3-(1-Ethoxyethoxy)-4-phenylazetidin-2-one in synthesizing quinolone-based structures, potentially useful in medicinal chemistry (Shinto Kano, T. Ebata, S. Shibuya, 1980).